5-(5-Bromo-1-butyl-2-oxoindolin-3-ylidene)-3-cyclopentyl-2-thioxothiazolidin-4-one

• Molecular Formula: C20H21BrN2O2S2
• Molecular Weight: 465.4 g/mol
• IUPAC Name: (5Z)-5-(5-bromo-1-butyl-2-oxoindol-3-ylidene)-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H21BrN2O2S2/c1-2-3-10-22-15-9-8-12(21)11-14(15)16(18(22)24)17-19(25)23(20(26)27-17)13-6-4-5-7-13/h8-9,11,13H,2-7,10H2,1H3/b17-16-
• InChI Key: DNCHYKINKJGOSD-MSUUIHNZSA-N
• Isomeric SMILES: CCCCN1C2=C(C=C(C=C2)Br)/C(=C/3\C(=O)N(C(=S)S3)C4CCCC4)/C1=O
• Canonical SMILES: CCCCN1C2=C(C=C(C=C2)Br)C(=C3C(=O)N(C(=S)S3)C4CCCC4)C1=O

Description

5-(5-Bromo-1-butyl-2-oxoindolin-3-ylidene)-3-cyclopentyl-2-thioxothiazolidin-4-one is a heterocyclic compound featuring an indolinone core fused with a thiazolidinone ring. Key structural elements include:

• A 1-butyl chain on the indolinone nitrogen, increasing lipophilicity and influencing pharmacokinetics.
• A 3-cyclopentyl group on the thiazolidinone ring, contributing to steric interactions in molecular targets.
• A 2-thioxo group and 4-oxo group on the thiazolidinone, critical for hydrogen bonding and stability.

The compound’s synthesis likely involves Knoevenagel condensation to form the indolinylidene-thiazolidinone scaffold, followed by alkylation for substituent introduction .

Preparation Methods

Directed Bromination Using N-Bromosuccinimide (NBS)

Electrophilic bromination of the indoline precursor typically employs NBS in dimethylformamide (DMF) at 0–5°C, achieving >80% regioselectivity for the 5-position. The reaction mechanism proceeds via σ-complex stabilization by the electron-donating butyl group, directing bromination para to the nitrogen atom.

Reaction Conditions:

• Solvent: DMF/H2O (4:1 v/v)

• Temperature: 0–5°C

• Catalyst: None required

• Yield: 78–82%

Comparative studies show NBS outperforms molecular bromine (Br2) in minimizing di-brominated byproducts (<5% vs. 15–20%).

Radical Bromination with AIBN Initiation

For substrates sensitive to electrophilic conditions, radical bromination using 1,1'-azobis(cyclohexanecarbonitrile) (AIBN) and BrCCl3 achieves moderate yields (65–70%) but requires stringent oxygen-free environments. This method proves less favorable due to scalability challenges.

N-Butylation of Indoline Nitrogen

Alkylation via Mitsunobu Reaction

The Mitsunobu reaction utilizing diethyl azodicarboxylate (DEAD) and triphenylphosphine (PPh3) facilitates efficient N-butylation:

Procedure:

• Indoline (1 eq), 1-bromobutane (1.2 eq), DEAD (1.5 eq), PPh3 (1.5 eq)

• Anhydrous THF, 0°C → rt, 12 h

• Yield: 89%

Phase-Transfer Catalyzed Alkylation

For industrial-scale applications, tetrabutylammonium bromide (TBAB) enables aqueous-phase alkylation at 80°C with 1-bromobutane (2 eq), achieving 85% conversion in 6 h.

Thiazolidinone Ring Synthesis

Cyclocondensation of Cyclopentylamine Derivatives

Thiazolidinone formation proceeds via a three-component reaction:

• Reactants:

  • Cyclopentyl isothiocyanate (1 eq)

  • Chloroacetic acid (1.05 eq)

  • Ammonium thiocyanate (1.1 eq)

• Conditions:

  • Ethanol reflux, 8 h

  • Yield: 76%

Oxidative Cyclization with I2/K2CO3

Iodine-mediated oxidative coupling enhances ring closure efficiency:

Optimized Parameters:

• Solvent: Acetonitrile

• Oxidant: I2 (0.5 eq)

• Base: K2CO3 (2 eq)

• Time: 4 h

• Yield: 82%

Knoevenagel Condensation for Ylidene Bridge Formation

The final conjugation step employs piperidine-catalyzed condensation between 5-bromo-1-butyl-2-oxoindoline and 3-cyclopentyl-2-thioxothiazolidin-4-one:

Reaction Scheme:

$$\text{Indoline} + \text{Thiazolidinone} \xrightarrow{\text{piperidine (10 mol\%)}} \text{Target Compound}$$

Key Variables:

Parameter	Optimal Value	Impact on Yield
Temperature	60°C	Maximizes rate
Solvent (DMF:EtOH)	3:1	Solubility
Reaction Time	24 h	95% conversion

Side reactions involving thioxo group oxidation are mitigated by nitrogen sparging.

Comparative Analysis of Synthetic Routes

Table 1: Bromination Method Efficiency

Method	Yield (%)	Purity (HPLC)	Byproducts
NBS/DMF	82	98.5	5% di-brominated
Br2/FeCl3	68	92.1	18% di-brominated
Radical (AIBN)	65	89.7	12% debrominated

Table 2: Thiazolidinone Cyclization Outcomes

Approach	Cycle Time (h)	Isolated Yield (%)	Scalability
Cyclocondensation	8	76	Moderate
Oxidative (I2/K2CO3)	4	82	High

Industrial-Scale Process Considerations

Continuous Flow Bromination

Microreactor technology enables safe NBS bromination at 5 kg/day scale with:

• Residence Time: 3.2 min

• Conversion: 98%

• Space-Time Yield: 0.45 g/L·min

Crystallization Purification

Anti-solvent crystallization using heptane/ethyl acetate (5:1) achieves 99.2% purity after two recrystallizations, critical for pharmaceutical-grade material .

Chemical Reactions Analysis

Types of Reactions

5-(5-Bromo-1-butyl-2-oxoindolin-3-ylidene)-3-cyclopentyl-2-thioxothiazolidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the oxidation state of the compound.

Substitution: The bromine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) and potassium tert-butoxide (KOtBu) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of functionalized analogs.

Scientific Research Applications

5-(5-Bromo-1-butyl-2-oxoindolin-3-ylidene)-3-cyclopentyl-2-thioxothiazolidin-4-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-(5-Bromo-1-butyl-2-oxoindolin-3-ylidene)-3-cyclopentyl-2-thioxothiazolidin-4-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in oxidative stress and apoptosis pathways.

Comparison with Similar Compounds

Table 1: Structural Features of Analogous Compounds

Compound Name	Core Structure	Substituents	Key Functional Groups	Molecular Weight (g/mol)	Reference
Target Compound	Indolinone-Thiazolidinone	5-Br, 1-butyl (indolinone); 3-cyclopentyl (thiazolidinone)	2-thioxo, 4-oxo	467.44
(E)-5-[(5-Bromo-1H-indol-3-yl)methylene]-2-imino-1,3-dimethylimidazolidin-4-one (Compound 11)	Indole-Imidazolidinone	5-Br (indole); 1,3-dimethyl (imidazolidinone)	2-imino, 4-oxo	348.19
5-(5-Fluoro-1H-indol-3-ylmethylene)-2-imino-1,3-dimethyl-imidazolidin-4-one (Compound 2)	Indole-Imidazolidinone	5-F (indole); 1,3-dimethyl (imidazolidinone)	2-imino, 4-oxo	288.29
5-[(Z)-5-Chloro-2-oxoindolin-3-ylidene]-3-{(E)-[(4-hydroxyphenyl)imino]methyl}-2-thioxothiazolidin-4-one	Indolinone-Thiazolidinone	5-Cl (indolinone); 4-hydroxyphenylimino (thiazolidinone)	2-thioxo, 4-oxo	419.89

Key Observations :

• Halogenation : Bromine at position 5 (target compound) may improve binding affinity compared to chlorine () or fluorine () due to increased electronegativity and van der Waals interactions .
• Thioxo vs. Imino: The 2-thioxo group in the target compound and ’s analog may offer stronger hydrogen-bonding capabilities than 2-imino groups in and .

Table 2: Reported Bioactivities of Structural Analogs

Compound Class	Target/Mechanism	Activity	Reference
Oxadiazole derivatives	Bcl-2 protein (hydrophobic pocket)	Anticancer (binding affinity similar to lead compound)
Thiazolidinone-indole hybrids	Bacterial/Fungal enzymes	Antibacterial, antifungal (MIC: 2–8 µg/mL)
Brominated indole-imidazoles	Kinases (e.g., Bruton’s Tyrosine Kinase)	Kinase inhibition (IC₅₀: <1 µM)

Inferences for Target Compound :

• The thioxo group may enhance interactions with cysteine residues in enzymatic targets .

Physicochemical Properties

Table 3: Physical-Chemical Comparison

Property	Target Compound	Compound 11 ()	Compound 3a ()
Molecular Weight	467.44	348.19	465.21
Melting Point	Not reported	280–281°C	232–234°C
Solubility	Likely low (lipophilic groups)	Low (polarity mismatch)	Moderate (aromatic rings)
Stability	High (thioxo group stabilizes)	Moderate	High

Notes:

• The target’s higher molecular weight and alkyl chains may reduce aqueous solubility compared to analogs with aromatic substituents .
• The thioxo group improves stability via resonance and hydrogen bonding .

Biological Activity

5-(5-Bromo-1-butyl-2-oxoindolin-3-ylidene)-3-cyclopentyl-2-thioxothiazolidin-4-one is a complex organic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article delves into its biological activity, including synthesis pathways, interaction studies, and comparative analyses with similar compounds.

Chemical Structure and Properties

The compound features a bromo-substituted indoline moiety linked to a cyclopentyl group and a thiazolidinone ring, characterized by sulfur and nitrogen atoms. This arrangement contributes to its diverse functional properties.

Structural Formula

$$\text{C}_{19}\text{H}_{21}\text{BrN}_{2}\text{O}_{2}\text{S}$$

Synthesis Pathways

The synthesis of 5-(5-Bromo-1-butyl-2-oxoindolin-3-ylidene)-3-cyclopentyl-2-thioxothiazolidin-4-one typically involves multi-step synthetic routes. A proposed synthetic pathway includes:

• Formation of the Indoline Derivative : Starting from 5-bromoindole, the butyl group is introduced via alkylation.
• Thiazolidinone Formation : The thiazolidinone ring is constructed through a cyclization reaction involving appropriate thioketones.
• Final Coupling Reaction : The final compound is formed by coupling the indoline derivative with the thiazolidinone.

Biological Activity

Preliminary studies indicate that this compound exhibits a range of biological activities, which may include:

• Antimicrobial Activity : The presence of the thiazolidinone moiety suggests potential antimicrobial properties.
• Anticancer Potential : The indoline structure is often associated with anticancer activity, making this compound a candidate for cancer research.

Comparative Analysis with Similar Compounds

To understand the uniqueness of this compound, it can be compared with structurally related compounds:

Compound Name	Structural Features	Biological Activity	Uniqueness
2-Thioxo-thiazolidine	Thiazolidine core	Antimicrobial	Lacks the indole structure
Indole Derivatives	Indole moiety	Anticancer	Simpler structure
5-Bromo-indole	Bromo substitution	Antimicrobial	No thiazolidine component

The combination of both indole and thiazolidine components in 5-(5-Bromo-1-butyl-2-oxoindolin-3-ylidene)-3-cyclopentyl-2-thioxothiazolidin-4-one offers a unique profile not found in these similar compounds, potentially leading to novel therapeutic applications.

Interaction Studies

Understanding how this compound interacts with biological macromolecules is crucial for elucidating its mechanism of action. Initial studies suggest that it may interact with various receptors and enzymes, influencing pathways related to cell proliferation and apoptosis.

Q & A

Q. What are the standard synthetic routes for 5-(5-bromo-1-butyl-2-oxoindolin-3-ylidene)-3-cyclopentyl-2-thioxothiazolidin-4-one?

The synthesis typically involves a multi-step process:

• Step 1 : Bromination of 2-oxo-1H-indole to obtain the 5-bromo-2-oxoindole intermediate.
• Step 2 : Knoevenagel condensation of the brominated indole with 3-cyclopentyl-2-thioxothiazolidin-4-one in the presence of a base (e.g., piperidine) under reflux in ethanol or methanol .
• Purification : Techniques like thin-layer chromatography (TLC) and recrystallization are used to isolate the final product .

Table 1 : Example Reaction Conditions

Step	Reagents/Conditions	Yield	Reference
Bromination	NBS in DMF, 60°C	75%
Knoevenagel	Piperidine, EtOH, reflux	68%

Q. What spectroscopic methods are employed to characterize this compound?

• NMR Spectroscopy : ¹H and ¹³C NMR confirm the presence of the indole and thiazolidinone moieties, with characteristic shifts for the bromine atom (e.g., ¹H NMR: δ 7.8–8.2 ppm for aromatic protons) .
• Mass Spectrometry (MS) : High-resolution MS validates the molecular formula (e.g., [M+H]⁺ at m/z 493.2) .
• IR Spectroscopy : Stretching bands for C=O (1680–1720 cm⁻¹) and C=S (1200–1250 cm⁻¹) confirm functional groups .

Advanced Research Questions

Q. How can synthetic yields be optimized for this compound?

• Catalyst Optimization : Replace traditional bases with organocatalysts (e.g., DBU) to enhance reaction efficiency .
• Microwave-Assisted Synthesis : Reduces reaction time (e.g., 30 minutes vs. 6 hours under reflux) and improves yields by 15–20% .
• Solvent Screening : Polar aprotic solvents (e.g., DMF) may increase solubility of intermediates, though methanol remains standard for Knoevenagel condensation .

Q. What structural insights can be gained from X-ray crystallography?

• Software Tools : SHELXL (for refinement) and WinGX/ORTEP (for visualization) resolve the Z-configuration of the indole-thiazolidinone conjugated system and anisotropic displacement parameters .
• Key Data : Bond lengths (e.g., C=S: 1.65 Å) and dihedral angles confirm planarity, critical for π-π stacking in enzyme interactions .

Q. How does the bromine substituent influence biological activity compared to halogen analogs?

• Steric/Electronic Effects : Bromine’s larger atomic radius enhances hydrophobic interactions in enzyme pockets (e.g., kinase inhibition) compared to chloro or fluoro analogs.
• SAR Studies :

• Bromine : IC₅₀ = 2.1 µM (anticancer assay vs. HCT-116 cells).
• Chlorine : IC₅₀ = 5.3 µM.
• Methyl : IC₅₀ > 10 µM .
  • Methodology : Molecular docking (AutoDock Vina) and surface plasmon resonance (SPR) validate target binding .

Q. What experimental designs are recommended for evaluating anticancer activity?

• In Vitro Assays :

• MTT/Proliferation Assays : Use HCT-116 or MCF-7 cells with doxorubicin as a positive control .
• Apoptosis Markers : Flow cytometry for Annexin V/PI staining .
  • Control Groups : Include vehicle (DMSO) and reference compounds (e.g., 5-FU) .
  • Statistical Design : Randomized block designs with ≥3 replicates to account for batch variability .

Methodological Challenges

Q. How to address contradictions in reported reaction conditions?

• Case Study : Yields vary between ethanol (68%) and DMF (55%) in Knoevenagel steps.
• Resolution : Ethanol minimizes side reactions (e.g., esterification), while DMF may degrade acid-sensitive intermediates .

Q. What advanced techniques elucidate the compound’s mechanism of action?

• Cryo-EM : Resolves binding to tubulin or DNA topoisomerase II at near-atomic resolution .
• Isothermal Titration Calorimetry (ITC) : Quantifies binding thermodynamics (ΔG, ΔH) with target proteins .